Cas no 5838-79-9 (1,3-Oxathiane,2,2-bis(phenylmethyl)-)

• Product Name: 1,3-Oxathiane,2,2-bis(phenylmethyl)-
• CAS No: 5838-79-9
• MF: C₁₈H₁₉N₃O₅
• MW: 357.360564470291
• CID: 381491
• PubChem ID: 4404710
• Update Time: 2025-04-19

1,3-Oxathiane,2,2-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Oxathiane,2,2-bis(phenylmethyl)-
• 4-ethoxy-3-nitro-N-[4-(propanoylamino)phenyl]benzamide
• Cambridge id 5838799
• DTXSID00402909
• 5838-79-9
• SR-01000221504-1
• AB00098763-01
• SR-01000221504
• Oprea1_207186

• Inchi： 1S/C18H19N3O5/c1-3-17(22)19-13-6-8-14(9-7-13)20-18(23)12-5-10-16(26-4-2)15(11-12)21(24)25/h5-11H,3-4H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key： YWNFKDLOJLOCHX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(NC2C=CC(=CC=2)NC(CC)=O)=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 357.13257
• Monoisotopic Mass: 357.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.322
• Boiling Point: 535.4°C at 760 mmHg
• Flash Point: 277.6°C
• Refractive Index: 1.641
• PSA: 110.57